1-Piperidin-4-ylethanol trifluoroacetate

• IUPAC Name: 1-piperidin-4-ylethanol;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H15NO.C2HF3O2/c1-6(9)7-2-4-8-5-3-7;3-2(4,5)1(6)7/h6-9H,2-5H2,1H3;(H,6,7)
• InChI Key: RMZBNZAXLTYKNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCNCC1)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C9H16F3NO3
• Molecular Weight: 243.22 g/mol

Description

1-Piperidin-4-ylethanol trifluoroacetate is a trifluoroacetate salt derived from the parent compound 1-piperidin-4-ylethanol. The trifluoroacetate moiety (CF₃COO⁻) enhances solubility in polar solvents and stabilizes the compound through strong electron-withdrawing effects. This modification is commonly employed in pharmaceutical and synthetic chemistry to improve bioavailability or facilitate purification .

The compound’s structure consists of a piperidine ring substituted at the 4-position with an ethanol group, which is protonated and paired with a trifluoroacetate counterion. This ionic interaction increases its stability in aqueous environments compared to the free base form. Synthesis typically involves reacting 1-piperidin-4-ylethanol with trifluoroacetic acid or its derivatives under controlled conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Piperidin-4-ylethanol trifluoroacetate can be synthesized through several methods. One common approach involves the reaction of 1-piperidin-4-ylethanol with trifluoroacetic anhydride in the presence of a base such as pyridine. The reaction typically occurs at room temperature and yields the trifluoroacetate ester as the product .

Industrial Production Methods

In industrial settings, the production of 1-piperidin-4-ylethanol trifluoroacetate may involve large-scale synthesis using similar reaction conditions. The process is optimized for higher yields and purity, often employing continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

1-Piperidin-4-ylethanol trifluoroacetate undergoes various chemical reactions, including:

Oxidation: The hydroxyl group in the compound can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.

Substitution: The trifluoroacetate group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used to replace the trifluoroacetate group.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield piperidin-4-one derivatives, while reduction can produce various alcohols or amines .

Scientific Research Applications

1-Piperidin-4-ylethanol trifluoroacetate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is employed in the study of biological systems, particularly in the investigation of enzyme mechanisms and protein interactions.

Medicine: It serves as a precursor for the development of pharmaceutical drugs, including those targeting neurological disorders and infectious diseases.

Industry: The compound is utilized in the production of specialty chemicals and materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-piperidin-4-ylethanol trifluoroacetate involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of enzymes, depending on its structure and functional groups. It may also interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions .

Comparison with Similar Compounds

Ethyl 2-[1-(Trifluoroacetyl)piperidin-4-ylidene]acetate (CAS 478260-34-3)

Key Differences :

• Structure: Unlike 1-piperidin-4-ylethanol trifluoroacetate, this compound features a trifluoroacetyl group directly bonded to the piperidine nitrogen and an ethyl ester substituent. The conjugated double bond at the 4-position introduces rigidity .
• Reactivity: The ester group enables participation in nucleophilic acyl substitution reactions, while the trifluoroacetate salt form of 1-piperidin-4-ylethanol is more suited for ionic interactions.
• Applications: Primarily used as an intermediate in organocatalysis and heterocyclic synthesis due to its electron-deficient character .

Phenyl Trifluoroacetate (CAS 500-73-2)

Key Differences :

• Structure: A simple ester of trifluoroacetic acid and phenol, lacking the piperidine backbone.
• Physical Properties :
  • Melting Point: -8.5°C
  • Boiling Point: 146–147°C
  • Molecular Weight: 190.12 g/mol .
• Applications: Widely used as a trifluoroacetylation reagent in organic synthesis. Its volatility and reactivity contrast with the ionic, non-volatile nature of 1-piperidin-4-ylethanol trifluoroacetate .

S-(+)-PD 123177 Trifluoroacetate Salt

Key Differences :

• Structure : A pyridine derivative with a trifluoroacetate counterion, differing in the heterocyclic core (pyridine vs. piperidine).
• Solubility: Enhanced solubility in polar solvents due to the trifluoroacetate group, similar to 1-piperidin-4-ylethanol trifluoroacetate.
• Function: Used in biochemical research as a selective angiotensin II receptor antagonist. The pyridine ring enables π-π stacking interactions, unlike the saturated piperidine ring in 1-piperidin-4-ylethanol trifluoroacetate .

Comparative Data Table

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Features	Applications
1-Piperidin-4-ylethanol trifluoroacetate	Not explicitly listed	C₇H₁₄NO·CF₃COO	~255.17 (estimated)	Ionic salt, polar solubility, piperidine core	Pharmaceutical intermediates
Ethyl 2-[1-(trifluoroacetyl)piperidin-4-ylidene]acetate	478260-34-3	C₁₁H₁₄F₃NO₃	273.23	Ester functionality, conjugated double bond	Organocatalysis, heterocyclic synthesis
Phenyl trifluoroacetate	500-73-2	C₈H₅F₃O₂	190.12	Volatile ester, low boiling point	Trifluoroacetylation reactions
S-(+)-PD 123177 trifluoroacetate	sc-311524	Not explicitly listed	Not listed	Pyridine core, selective receptor binding	Biochemical research

Research Findings and Functional Insights

• Solubility and Stability: The trifluoroacetate group universally enhances solubility in polar solvents (e.g., water, methanol) across all compared compounds. However, 1-piperidin-4-ylethanol trifluoroacetate exhibits greater thermal stability than phenyl trifluoroacetate due to its ionic nature .
• Reactivity: Piperidine-based trifluoroacetates (e.g., 1-Piperidin-4-ylethanol trifluoroacetate) are more likely to participate in hydrogen bonding and proton transfer reactions, whereas pyridine derivatives (e.g., S-(+)-PD 123177) engage in aromatic interactions .
• Synthetic Utility : Trifluoroacetate salts are preferred in drug development for their ease of crystallization, while esters like phenyl trifluoroacetate serve as transient protecting groups .